6-Chlorobenzo[c][1,2]oxaborol-1(3H)-ol

• IUPAC Name: 6-chloro-1-hydroxy-3H-2,1-benzoxaborole
• InChI: InChI=1S/C7H6BClO2/c9-6-2-1-5-4-11-8(10)7(5)3-6/h1-3,10H,4H2
• InChI Key: YXYTZNCLZVURRW-UHFFFAOYSA-N
• Canonical SMILES: B1(C2=C(CO1)C=CC(=C2)Cl)O
• Molecular Formula: C7H6BClO2
• Molecular Weight: 168.39 g/mol
• CAS RN: 174671-43-3

Description

“6-Chlorobenzo[c][1,2]oxaborol-1(3H)-ol” is a boron-based heterocycle. It’s a part of a series of compounds that have been synthesized and evaluated for their pharmacological properties.

Synthesis Analysis

The synthesis of “6-Chlorobenzo[c][1,2]oxaborol-1(3H)-ol” involves a series of substitution reactions followed by subsequent hydrolysis of aryltrifluoroboronate salts into corresponding boronic acid derivatives. This process results in the formation of a series of 6-substituted-1,2,4-triazolo-[3,4-b]-1,3,4-thiadiazole and 1,3,4-oxadiazole derivatives of benzothiazole.

Molecular Structure Analysis

The molecular structure of “6-Chlorobenzo[c][1,2]oxaborol-1(3H)-ol” is characterized by the presence of a boron atom, which is a key component of the boron-based heterocycle. The exact molecular structure can be determined using suitable spectroscopic techniques.

Chemical Reactions Analysis

The chemical reactions involving “6-Chlorobenzo[c][1,2]oxaborol-1(3H)-ol” are primarily related to its synthesis. The process involves substitution reactions followed by hydrolysis.

Scientific Research Applications

Catalytic Applications

6-Chlorobenzo[c][1,2]oxaborol-1(3H)-ol and its derivatives have been identified as effective catalysts in chemical reactions. Specifically, 4,5,6,7-Tetrachlorobenzo[d][1,3,2]dioxaborol-2-ol, a related compound, has shown significant efficiency as a catalyst for the dehydrative amide condensation between carboxylic acids and amines. It's particularly noted for its superiority over other catalysts when dealing with sterically demanding carboxylic acids, indicating its potential utility in complex chemical synthesis processes (Maki, Ishihara, & Yamamoto, 2006).

Chlorination Reactions

Research indicates the role of chlorination reactions involving compounds similar to 6-Chlorobenzo[c][1,2]oxaborol-1(3H)-ol. A study detailing the chlorination reaction of 4-substituted-1,2-oxaborol-2(5H)-ols with N-chlorosuccinimide resulted in the production of (Z)-2-substituted-3-chloroallyl alcohol. The process was characterized as simple and high yielding, suggesting that similar reactions could be applicable to 6-Chlorobenzo[c][1,2]oxaborol-1(3H)-ol for the synthesis of valuable chlorinated organic compounds (Xu, Li, Li, & Yang, 2012).

Preparation of Stereodefined Alcohols

In the realm of organic synthesis, the preparation of 4-substituted 1,2-oxaborol-2(5H)-ols, which bear structural resemblance to 6-Chlorobenzo[c][1,2]oxaborol-1(3H)-ol, has been an area of interest. These compounds were successfully prepared through a one-pot procedure involving copper-catalyzed carbomagnesation of propargyl alcohol followed by transmetallation. This method offers a pathway to stereodefined 2,3-disubstituted allyl alcohols, highlighting the potential utility of 6-Chlorobenzo[c][1,2]oxaborol-1(3H)-ol in similar synthetic routes (Fang, Yan, Yang, & Deng, 2006).